Cas no 1160246-87-6 (2-(8-tert-butoxycarbonyl-1-oxa-8-azaspiro[4.5]decan-3-yl)acetic acid)

• Product Name: 2-(8-tert-butoxycarbonyl-1-oxa-8-azaspiro[4.5]decan-3-yl)acetic acid
• CAS No: 1160246-87-6
• MF: C₁₅H₂₅NO₅
• MW: 299.362704992294
• MDL: MFCD12198525
• CID: 831916
• PubChem ID: 71305542
• Update Time: 2025-06-15

2-(8-tert-butoxycarbonyl-1-oxa-8-azaspiro[4.5]decan-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-8-azaspiro[4.5]decane-3-acetic acid, 8-[(1,1-diMethylethoxy)carbonyl]-
• 2-(8-(tert-Butoxycarbonyl)-1-oxa-8-azaspiro-[4.5]decan-3-yl)acetic acid
• 2-(8-(TERT-BUTOXYCARBONYL)-1-OXA-8-AZASPIRO[4.5]DECAN-3-YL)ACETIC ACID
• 2-[8-[(2-methylpropan-2-yl)oxycarbonyl]-1-oxa-8-azaspiro[4.5]decan-3-yl]acetic acid
• 1-Oxa-8-azaspiro[4.5]decane-3acetic acid,8-[(1,1-dimethylethoxy)carbonyl]-
• 2-(8-(tert-butoxycarbonyi)-1-oxa-8-azaspiro[4.5]decan-3-yl)acetic acid
• 8-[(1,1-DIMETHYLETHOXY)CARBONYL]-1-OXA-8-AZASPIRO[4.5]DEC
• AM805032
• KB-66470
• 2-(8-tert-butoxycarbonyl-1-oxa-8-azaspiro[4.5]decan-3-yl)acetic acid
• BS-41714
• CS-0000733
• DB-364141
• DTXSID601145853
• PB13504
• 2-(8-(tert-Butoxycarbonyl)-1-oxa-8-azaspiro-[4.5]decan-3-yl)aceticacid
• 8-[(1,1-DIMETHYLETHOXY)CARBONYL]-1-OXA-8-AZASPIRO[4.5]DECANE-3-ACETIC ACID
• EN300-3360677
• 1160246-87-6
• 2-{8-[(tert-Butoxy)carbonyl]-1-oxa-8-azaspiro[4.5]decan-3-yl}acetic acid
• SCHEMBL16466248
• P11387
• Z1505715603

• MDL： MFCD12198525
• Inchi： 1S/C15H25NO5/c1-14(2,3)21-13(19)16-6-4-15(5-7-16)9-11(10-20-15)8-12(17)18/h11H,4-10H2,1-3H3,(H,17,18)
• InChI Key： UARXPRMYUBHIGM-UHFFFAOYSA-N
• SMILES： O1CC(CC(=O)O)CC21CCN(C(=O)OC(C)(C)C)CC2

Computed Properties

• Exact Mass: 299.17327290g/mol
• Monoisotopic Mass: 299.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 76.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 2-(8-tert-butoxycarbonyl-1-oxa-8-azaspiro[4.5]decan-3-yl)acetic acid

Comprehensive Overview of 2-(8-tert-butoxycarbonyl-1-oxa-8-azaspiro[4.5]decan-3-yl)acetic acid (CAS No. 1160246-87-6)

2-(8-tert-butoxycarbonyl-1-oxa-8-azaspiro[4.5]decan-3-yl)acetic acid (CAS No. 1160246-87-6) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its unique spirocyclic structure and tert-butoxycarbonyl (Boc) protecting group make it a valuable intermediate in the development of bioactive molecules. Researchers and chemists frequently search for this compound due to its relevance in drug discovery, particularly in the design of protease inhibitors and GPCR-targeted therapeutics. The compound's azaspiro[4.5]decane core is a sought-after scaffold in medicinal chemistry, often associated with improved metabolic stability and binding affinity.

The growing interest in spirocyclic compounds like 2-(8-tert-butoxycarbonyl-1-oxa-8-azaspiro[4.5]decan-3-yl)acetic acid aligns with current trends in fragment-based drug design (FBDD) and covalent inhibitor development. Recent publications highlight its potential in addressing neurodegenerative diseases and inflammatory disorders, topics frequently queried in scientific databases. The Boc-protected amine functionality allows for selective deprotection, enabling precise modifications during multi-step syntheses—a feature highly valued in peptide mimetics research.

From a synthetic chemistry perspective, this compound exemplifies the convergence of heterocyclic chemistry and carboxylic acid derivatives. Its acetic acid moiety provides a versatile handle for amide coupling or esterification reactions, while the 1-oxa-8-azaspiro[4.5]decane system offers three-dimensional complexity crucial for molecular diversity. Laboratories often inquire about its storage conditions (typically 2-8°C under inert atmosphere) and solubility profiles (moderate in polar aprotic solvents like DMF or DMSO), reflecting practical concerns in experimental workflows.

The compound's role in high-throughput screening libraries has gained attention, particularly for targets involving protein-protein interactions—a hot topic in precision medicine initiatives. Its chiral center at the spiro junction also makes it relevant to asymmetric synthesis studies, with researchers exploring its use in stereoselective transformations. Analytical chemists frequently search for HPLC purification methods and characterization data (e.g., HRMS, ¹H/¹³C NMR) to ensure batch consistency in their applications.

Emerging applications of CAS 1160246-87-6 include its incorporation into bioconjugates for targeted delivery systems and as a building block for metal-organic frameworks (MOFs) with pharmaceutical loading capabilities. These innovative uses correlate with rising search volumes for "smart materials in drug delivery" and "hybrid organic-inorganic systems". The compound's balanced lipophilicity (predicted LogP ~2.1) further enhances its utility in blood-brain barrier penetration studies, a critical factor in CNS drug development.

Quality control specifications for 2-(8-tert-butoxycarbonyl-1-oxa-8-azaspiro[4.5]decan-3-yl)acetic acid typically require ≥95% purity by reverse-phase HPLC, with strict limits on residual solvents and heavy metal content. These parameters are crucial for researchers investigating structure-activity relationships (SAR) or conducting ADMET studies. The compound's stability under various pH conditions and thermal profiles are additional points of interest, especially for formulation scientists working on oral bioavailability enhancement strategies.

In the context of green chemistry advancements, synthetic routes to this compound increasingly incorporate catalytic methods and atom-economical transformations, reflecting industry shifts toward sustainable practices. Computational chemists have modeled its conformational preferences using molecular dynamics simulations, generating data valuable for virtual screening pipelines. Such interdisciplinary applications demonstrate how CAS 1160246-87-6 bridges theoretical and experimental approaches in modern chemical research.